1,2-Difluoronaphthalene

• CAS RN: 33701-71-2
• Molecular Formula: C10H6F2
• Molecular Weight: 164.15 g/mol
• IUPAC Name: 1,2-difluoronaphthalene
• InChI: InChI=1S/C10H6F2/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-6H
• InChI Key: PDHDZHIJGXQIIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2F)F

Description

1,2-Difluoronaphthalene is a useful research compound. Its molecular formula is C10H6F2 and its molecular weight is 164.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of the tetrafluoro naphthalene, 6-bromo-1,1,2,2-tetrafluoro-1,2-dihydronaphthalene (4.74 g, 16.80 mmol) in THF (15 ml) was treated with 30% aqueous NH4OH (30 ml) and zinc (8.45 g, 130 mmol) and stirred under N2 for 24 hours at RT. The reaction was monitored by GC/MS for disappearance of the starting material and found to be complete. The solution was filtered, extracted with hexane (30 ml), and filtered through a short silica column (20 g). The hexane solution was evaporated in vacuo to afford an oil. This crystallized on cooling to room temperature to afford 2.62 g (95% yield) of product.

Synthesis routes and methods II

Procedure details

A solution of the tetrafluoro naphthalene, 1,1,2,2-tetrafluoro-1,2-dihydronaphthalene (5.25 g , 25.66 mmol) in THF (15 ml) was treated with 30% aqueous NH4OH (30 ml) and zinc (8.45 g, 130 mmol) (powder) and stirred under N2 for 4 hours at RT. The reaction was monitored by GC/MS for disappearance of the starting material and found to be complete. The solution was filtered, extracted with hexane (30 ml), and filtered through a short silica column (20 g). The hexane solution was evaporated in vacuo to afford an oil. This crystallized on cooling to room temperature to afford 3.99 g (95% yield) of product. MS: m/e 164 (M+).